N-(3-ethylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide

• Molecular Formula: C18H18N4O
• Molecular Weight: 306.4 g/mol
• IUPAC Name: N-(3-ethylphenyl)-1-(4-methylphenyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C18H18N4O/c1-3-14-5-4-6-15(11-14)20-18(23)17-19-12-22(21-17)16-9-7-13(2)8-10-16/h4-12H,3H2,1-2H3,(H,20,23)
• InChI Key: FGSZTVQBJXCLEJ-UHFFFAOYSA-N
• SMILES: CCC1=CC(=CC=C1)NC(=O)C2=NN(C=N2)C3=CC=C(C=C3)C

Description

N-(3-ethylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide, also known as ETR, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound belongs to the class of triazole derivatives, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-(3-ethylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is not fully understood, but it has been suggested that this compound exerts its pharmacological effects by modulating various signaling pathways. This compound has been reported to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and to activate the adenosine monophosphate-activated protein kinase (AMPK) pathway. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway and inhibiting the Akt/mTOR pathway.
Biochemical and Physiological Effects
This compound has been reported to exhibit several biochemical and physiological effects. This compound has been shown to reduce the levels of oxidative stress markers and to increase the levels of antioxidant enzymes in animal models. This compound has also been reported to decrease the levels of glucose, cholesterol, and triglycerides in diabetic animal models. In addition, this compound has been shown to inhibit the migration and invasion of cancer cells and to induce cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

N-(3-ethylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has several advantages for lab experiments. This compound is relatively easy to synthesize and has high purity and stability. This compound is also highly soluble in water and organic solvents, making it easy to dissolve in various experimental conditions. However, this compound has some limitations for lab experiments. This compound is cytotoxic at high concentrations, which may limit its use in some experiments. In addition, the mechanism of action of this compound is not fully understood, which may limit its use in some studies.

Future Directions

There are several future directions for the study of N-(3-ethylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide. First, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Second, more studies are needed to evaluate the pharmacokinetics and pharmacodynamics of this compound in animal models and humans. Third, the potential therapeutic applications of this compound in various diseases, such as cancer, diabetes, and inflammation, should be explored further. Fourth, the synthesis of novel this compound derivatives with improved pharmacological properties should be investigated. Finally, the safety and toxicity of this compound should be evaluated in more detail to determine its potential for clinical use.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound has been shown to exhibit anti-inflammatory, analgesic, and anti-cancer activities, and to modulate various signaling pathways. This compound has several advantages for lab experiments, such as high purity and solubility, but also has some limitations, such as cytotoxicity at high concentrations. Future studies should focus on elucidating the mechanism of action of this compound, evaluating its pharmacokinetics and pharmacodynamics, exploring its potential therapeutic applications, synthesizing novel derivatives, and evaluating its safety and toxicity.

Synthesis Methods

The synthesis of N-(3-ethylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide involves the reaction of 3-ethylbenzaldehyde and 4-methylbenzaldehyde with hydrazine hydrate, followed by the addition of 1,3-dimethyl-2-imidazolidinone and triethylamine. The resulting product is then treated with chloroacetyl chloride to obtain this compound. The synthesis of this compound has been reported to be efficient, with high yields and purity.

Scientific Research Applications

N-(3-ethylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been studied for its potential pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities. Several studies have reported that this compound exhibits potent anti-inflammatory and analgesic effects in animal models. This compound has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.